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Compound Name: PROTAC SOS1 degrader-4

Cat. No.: B12388693 Get Quote

In-Depth Technical Guide: PROTAC SOS1
Degrader-4
For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the structure, chemical properties,

and biological activity of PROTAC SOS1 degrader-4, a potent and selective degrader of the

Son of Sevenless 1 (SOS1) protein. As a key guanine nucleotide exchange factor for KRAS,

SOS1 is a critical node in the RAS/MAPK signaling pathway, which is frequently dysregulated

in human cancers. The targeted degradation of SOS1 via Proteolysis Targeting Chimeras

(PROTACs) represents a promising therapeutic strategy for treating KRAS-mutant cancers.

PROTAC SOS1 degrader-4, also identified as compound 10 in patent literature, has

demonstrated significant potential in preclinical studies, exhibiting potent SOS1 degradation

and antiproliferative activity.[1][2] This document details the chemical characteristics,

mechanism of action, and the experimental protocols used to evaluate the efficacy of this

compound.

Chemical Structure and Properties
PROTAC SOS1 degrader-4 is a heterobifunctional molecule designed to simultaneously bind

to SOS1 and an E3 ubiquitin ligase, thereby inducing the ubiquitination and subsequent
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proteasomal degradation of SOS1. It is comprised of three key components: a ligand that binds

to SOS1, a ligand that recruits the von Hippel-Lindau (VHL) E3 ubiquitin ligase, and a linker

that connects these two moieties.

Summary of Chemical Properties

Property Value Reference

Molecular Formula C₅₇H₇₆ClFN₁₀O₄S [3]

Molecular Weight 1051.79 g/mol [3]

Synonyms Compound 10 [1][2]

Mechanism of Action
PROTAC SOS1 degrader-4 functions by hijacking the cell's natural protein disposal system,

the ubiquitin-proteasome system, to selectively eliminate the SOS1 protein.

Ternary Complex Formation: The degrader first binds to both the SOS1 protein and the VHL

E3 ligase, forming a ternary complex.

Ubiquitination: The close proximity of SOS1 and the E3 ligase within this complex facilitates

the transfer of ubiquitin molecules from the E3 ligase to the SOS1 protein.

Proteasomal Degradation: The poly-ubiquitinated SOS1 is then recognized and degraded by

the 26S proteasome.

Catalytic Cycle: After inducing degradation, the PROTAC is released and can bind to another

SOS1 protein, enabling a catalytic cycle of degradation.

Below is a diagram illustrating the mechanism of action for a generic PROTAC.
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Cell Culture & Treatment Protein Extraction & Quantification Electrophoresis & Transfer Immunodetection & Analysis

Seed NCI-H358 cells
in 6-well plates

Treat with PROTAC SOS1
degrader-4 (various conc.)

for 24 hours

Lyse cells in
RIPA buffer

Quantify protein
concentration (BCA assay)

Separate proteins by
SDS-PAGE

Transfer proteins to
PVDF membrane

Block membrane and
probe with primary

antibodies (anti-SOS1, anti-Actin)

Incubate with HRP-conjugated
secondary antibodies

Detect signal with ECL
and image

Quantify band intensity
to determine DC₅₀

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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